2,4-Di-morpholin-4-yl-phenylamine

• IUPAC Name: 2,4-dimorpholin-4-ylaniline
• InChI: InChI=1S/C14H21N3O2/c15-13-2-1-12(16-3-7-18-8-4-16)11-14(13)17-5-9-19-10-6-17/h1-2,11H,3-10,15H2
• InChI Key: VEMKXLKXBFHADY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC(=C(C=C2)N)N3CCOCC3
• Molecular Formula: C14H21N3O2
• DSSTOX Substance ID: DTXSID00355305
• Molecular Weight: 263.34 g/mol
• CAS RN: 436088-92-5

Description

“2,4-Di-morpholin-4-yl-phenylamine” is an organic compound with the molecular formula C14H21N3O2 and a molecular weight of 263.34. It is used for research and development purposes and is not intended for medicinal or household use.

Synthesis Analysis

While specific synthesis methods for “2,4-Di-morpholin-4-yl-phenylamine” were not found, a related compound, 2-(4’-morpholin-4’‘-yl-5Н-chromeno[2,3-d]pyrimidin-2’-yl)phenol, was synthesized via the reaction of salicylaldehyde with substituted acrylonitriles.

Molecular Structure Analysis

The molecular structure of “2,4-Di-morpholin-4-yl-phenylamine” consists of a phenylamine core with two morpholinyl groups attached at the 2 and 4 positions. The morpholine rings contain four carbon atoms and one nitrogen atom.

Physical And Chemical Properties Analysis

“2,4-Di-morpholin-4-yl-phenylamine” is a solid substance. It has a molecular weight of 263.34. Further physical and chemical properties were not found in the search results.

Scientific Research Applications

C14H21N3O2 C_{14}H_{21}N_{3}O_{2} C14​H21​N3​O2​

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Synthetic Chemistry

Finally, in synthetic chemistry, 2,4-Di-morpholin-4-yl-phenylamine can be used as a precursor or intermediate in the synthesis of complex organic molecules. Its morpholine rings make it a versatile compound for creating a variety of chemical structures.

Each of these applications utilizes the unique chemical structure of 2,4-Di-morpholin-4-yl-phenylamine to explore different aspects of scientific research, contributing to our understanding of biology and chemistry. .

Safety And Hazards

In case of inhalation, skin contact, eye contact, or ingestion, appropriate first aid measures should be taken, including moving the victim to fresh air, washing off the substance with soap and water, rinsing with pure water, and seeking medical attention. The substance should be stored in suitable and closed containers for disposal. It is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes.